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Compound of Interest

Compound Name: Quinapril-d5

Cat. No.: B15577063 Get Quote

Essential Safety and Handling Guide for Quinapril-
d5
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of

Quinapril-d5 in a laboratory setting. Adherence to these procedures is essential to ensure

personal safety and regulatory compliance. Quinapril-d5 is a deuterated analog of Quinapril,

an ACE inhibitor, and should be handled with care as a potent pharmaceutical compound.[1][2]

[3] The toxicological properties of Quinapril-d5 are expected to be similar to those of Quinapril.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the primary defense against exposure to potent chemical

compounds.[4][5] The following table summarizes the recommended PPE for handling

Quinapril-d5, based on general laboratory safety standards and the known properties of

related compounds.[6][7][8]
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PPE Category Item Specifications and Use

Eye Protection Safety Goggles

Wear tightly fitting safety

goggles with side-shields

conforming to EN 166 (EU) or

NIOSH (US) to protect against

splashes.[9]

Hand Protection Protective Gloves

Chemical-resistant nitrile

gloves are mandatory. Gloves

must be inspected for tears or

punctures before use and

changed immediately if

contaminated.[6][9]

Body Protection Laboratory Coat

A lab coat or chemical-

resistant apron should be worn

to protect against skin contact.

[4] For tasks with a higher risk

of splashes, a full-body suit

may be necessary.[4]

Respiratory Fume Hood

Always handle Quinapril-d5 in

a well-ventilated area,

preferably a certified chemical

fume hood, to minimize

inhalation exposure.[4]

Hazard Identification and Safety Data
While specific quantitative toxicity data for Quinapril-d5 is limited, the Safety Data Sheet (SDS)

for the parent compound, Quinapril, indicates potential health hazards. It is suspected of

damaging fertility or the unborn child.[10] The compound should be treated as a

pharmaceutical of unknown potency.[9]
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Hazard Classification Data

Signal Word Warning[10]

Hazard Statement(s)
Suspected of damaging fertility or the unborn

child.[10]

Precautionary Statement(s)

Obtain special instructions before use.[10] Do

not handle until all safety precautions have been

read and understood.[10] Wear protective

gloves/protective clothing/eye protection/face

protection.[10]

Operational Plan: Safe Handling Protocol
Adherence to a strict operational protocol is vital to minimize the risk of exposure and ensure a

safe working environment.

Engineering Controls
Ventilation: All work with solid or solutions of Quinapril-d5 should be conducted in a certified

chemical fume hood to prevent inhalation of dust or aerosols.[4]

Personal Hygiene and Safety Practices
Avoid the formation of dust and aerosols.[4]

Do not eat, drink, or smoke in the laboratory.[4]

Wash hands thoroughly with soap and water after handling the compound, before breaks,

and at the end of the workday.[4][9]

Avoid contact with skin and eyes.[11] In case of accidental contact, follow the first-aid

measures outlined below.

First-Aid Measures
Inhalation: If breathing is difficult, remove the individual to fresh air and keep them at rest in a

comfortable position for breathing. Seek medical attention if symptoms develop or persist.[9]
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Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap

and plenty of water. Consult a doctor if irritation occurs.[9]

Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact lenses, if

present and easy to do. Continue rinsing and consult a doctor.[9]

Ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to

an unconscious person. Call a doctor or Poison Control Center immediately.[9]

Disposal Plan
Proper disposal of Quinapril-d5 and any contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Identification and Segregation
All materials contaminated with Quinapril-d5, including unused product, empty containers,

and disposable PPE (gloves, etc.), should be considered hazardous chemical waste.[12]

Waste Collection and Labeling
Collect waste in a designated, properly sealed, and clearly labeled hazardous waste

container.[12]

The label should include "Hazardous Waste," the chemical name "Quinapril-d5," and any

other information required by your institution and local regulations.[12]

Storage and Disposal
Store the sealed waste container in a designated, secure, and well-ventilated area, away

from incompatible materials.[12]

Dispose of the hazardous waste through your institution's environmental health and safety

office or a licensed hazardous waste disposal contractor.

Do not dispose of Quinapril-d5 down the drain.[12]

Workflow for Safe Handling of Quinapril-d5
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Safe Handling Workflow for Quinapril-d5
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Caption: Workflow for the safe handling and disposal of Quinapril-d5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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